Cas no 1261861-70-4 (1-4-Chloro-3-(trifluoromethyl)phenylpropan-1-one)

• Product Name: 1-4-Chloro-3-(trifluoromethyl)phenylpropan-1-one
• CAS No: 1261861-70-4
• MF: C₁₀H₈ClF₃O
• MW: 236.618132591248
• MDL: MFCD18393944
• CID: 4692007
• Update Time: 2023-11-22

1-4-Chloro-3-(trifluoromethyl)phenylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 4'-Chloro-3'-(trifluoromethyl)propiophenone
• 1-4-Chloro-3-(trifluoromethyl)phenylpropan-1-one

• MDL： MFCD18393944
• Inchi： 1S/C10H8ClF3O/c1-2-9(15)6-3-4-8(11)7(5-6)10(12,13)14/h3-5H,2H2,1H3
• InChI Key： QNLBCHOQKWGGFP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(CC)=O)=CC=1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 4.3
• Topological Polar Surface Area: 17.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones